Cas no 1326714-80-0 (3-Bromo-1h-indole-6-carbonitrile)

• Product Name: 3-Bromo-1h-indole-6-carbonitrile
• CAS No: 1326714-80-0
• MF: C₉H₅BrN₂
• MW: 221.053400754929
• MDL: MFCD22563272
• CID: 2156960
• PubChem ID: 17804807
• Update Time: 2025-06-08

3-Bromo-1h-indole-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1h-indole-6-carbonitrile
• MFCD22563272
• 3-Bromo-6-cyanoindole
• 1H-Indole-6-carbonitrile, 3-bromo-
• BDC71480
• DA-45999
• SY039653
• OOSWUPGDEJKIDC-UHFFFAOYSA-N
• AKOS023414143
• PB40284
• P15367
• AS-52578
• CS-0036711
• SCHEMBL659621
• 1326714-80-0
• 898-081-8

• MDL： MFCD22563272
• Inchi： 1S/C9H5BrN2/c10-8-5-12-9-3-6(4-11)1-2-7(8)9/h1-3,5,12H
• InChI Key： OOSWUPGDEJKIDC-UHFFFAOYSA-N
• SMILES： BrC1=CNC2C=C(C#N)C=CC=21

Computed Properties

• Exact Mass: 219.96361g/mol
• Monoisotopic Mass: 219.96361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.6Ų

Experimental Properties

• Density: 1.74±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 3-Bromo-1h-indole-6-carbonitrile

3-Bromo-1h-indole-6-carbonitrile (CAS No. 1326714-80-0): An Overview of Its Properties, Applications, and Recent Research Advances

3-Bromo-1h-indole-6-carbonitrile (CAS No. 1326714-80-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 3-Bromo-1h-indole-6-carbonitrile.

Chemical Properties and Structure: 3-Bromo-1h-indole-6-carbonitrile is a brominated indole derivative with a molecular formula of C₉H₆BrN₂. The compound features a substituted indole ring with a bromine atom at the 3-position and a cyano group at the 6-position. The presence of these functional groups imparts unique chemical properties to the molecule, making it an attractive candidate for various chemical and biological studies.

The molecular weight of 3-Bromo-1h-indole-6-carbonitrile is approximately 205.05 g/mol. It is typically a solid at room temperature and exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The compound's stability under different conditions is an important consideration for its use in laboratory settings and industrial applications.

Synthesis Methods: The synthesis of 3-Bromo-1h-indole-6-carbonitrile can be achieved through various routes, each with its own advantages and limitations. One common method involves the bromination of 1H-indole-6-carbonitrile using bromine or a brominating agent such as N-bromosuccinimide (NBS). This reaction typically proceeds under mild conditions and yields the desired product in good yields.

An alternative approach involves the condensation of 3-bromoindole with cyanoacetic acid or its derivatives. This method provides a more direct route to the target compound and can be optimized to improve yield and purity. Recent advancements in synthetic chemistry have also explored the use of transition-metal-catalyzed reactions to synthesize 3-Bromo-1h-indole-6-carbonitrile, offering new possibilities for large-scale production.

Biological Activities: The biological activities of 3-Bromo-1h-indole-6-carbonitrile have been extensively studied due to its potential as a lead compound in drug discovery. Research has shown that this compound exhibits significant anti-inflammatory, anticancer, and neuroprotective properties.

In anti-inflammatory studies, 3-Bromo-1h-indole-6-carbonitrile has been found to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound could be developed into therapeutic agents for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The anticancer potential of 3-Bromo-1h-indole-6-carbonitrile has also been investigated. Studies have demonstrated that the compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. Mechanistic studies have revealed that 3-Bromo-1h-indole-6-carbonitrile targets multiple signaling pathways involved in cancer cell survival and proliferation, making it a promising candidate for further development as an anticancer agent.

In addition to its anti-inflammatory and anticancer activities, 3-Bromo-1h-indole-6-carbonitrile has shown neuroprotective effects in preclinical models of neurodegenerative diseases. Research has indicated that the compound can protect neurons from oxidative stress and prevent neuroinflammation, which are key factors in diseases such as Alzheimer's disease and Parkinson's disease.

Recent Research Advances: Recent advances in the study of 3-Bromo-1h-indole-6-carbonitrile have further expanded our understanding of its potential applications. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 3-Bromo-1h-indole-6-carbonitrile exhibit enhanced potency against multidrug-resistant bacteria, highlighting their potential as novel antibiotics.

In another study, researchers explored the use of 3-Bromo-1h-indole-6-carbonitrile-based compounds as inhibitors of protein-protein interactions (PPIs) involved in cancer progression. The results showed that these compounds effectively disrupt specific PPIs, leading to reduced tumor growth in animal models. This finding opens new avenues for developing targeted therapies for cancer treatment.

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